Cas no 140401-07-6 (Phenol, 4-[5-(phenylmethoxy)-2-pyrimidinyl]-)

• Product Name: Phenol, 4-[5-(phenylmethoxy)-2-pyrimidinyl]-
• CAS No: 140401-07-6
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 1297977
• PubChem ID: 135744190
• Update Time: 2025-04-20

Phenol, 4-[5-(phenylmethoxy)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[5-(phenylmethoxy)-2-pyrimidinyl]-
• 4-(5-phenylmethoxy-1H-pyrimidin-2-ylidene)cyclohexa-2,5-dien-1-one
• SCHEMBL6534698
• LUMGYHFEIGMXRH-UHFFFAOYSA-N
• 5-Benzyloxy-2-(4-hydroxyphenyl)pyrimidine
• 5-Benzyloxy-2- (4-hydroxyphenyl) pyrimidine
• 4-[5-(Benzyloxy)pyrimidin-2(1H)-ylidene]cyclohexa-2,5-dien-1-one
• DTXSID00627751
• 140401-07-6

• Inchi： 1S/C17H14N2O2/c20-15-8-6-14(7-9-15)17-18-10-16(11-19-17)21-12-13-4-2-1-3-5-13/h1-11,20H,12H2
• InChI Key： LUMGYHFEIGMXRH-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C2C=CC(=CC=2)O)=NC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 278.10562
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• PSA: 55.24